Cas no 113612-30-9 (1-Butene,1,2,3,3,4,4,4-heptafluoro-1-iodo-, (1Z)-)

• Product Name: 1-Butene,1,2,3,3,4,4,4-heptafluoro-1-iodo-, (1Z)-
• CAS No: 113612-30-9
• MF: C₄F₇I
• MW: 307.936098098755
• CID: 130218
• PubChem ID: 3867752
• Update Time: 2025-04-19

1-Butene,1,2,3,3,4,4,4-heptafluoro-1-iodo-, (1Z)- Chemical and Physical Properties

Names and Identifiers

• 1-Butene,1,2,3,3,4,4,4-heptafluoro-1-iodo-, (1Z)-
• 1,2,3,3,4,4,4-heptafluoro-1-iodobut-1-ene
• 1-IODOHEPTAFLUOROBUT-1-ENE
• HEPTAFLUORO-1-IODOBUT-1-ENE
• 1,2,3,3,4,4,4-heptafluoro-1-iodo-1-butene
• 1-Butene,1,2,3,3,4,4,4-heptafluoro-1-iodo-,(1Z)
• CIS HEPTAFLUORO-1-IODO-1-BUTENE
• HEPTAFLUORO-1-IODO-1-BUTENE CIS
• 1-Iodoheptafluorobut-1-ene (cis-isomer)
• Heptafluoro-1-iodo-1-butene (cis-isomer)
• methylalpha-d-glucopyranoside
• DTXSID601336808
• Perfluoro-1-iodo-1-butene
• 113612-30-9
• (Z)-1,2,3,3,4,4,4-heptafluoro-1-iodobut-1-ene
• A803075
• FT-0626897
• 1,2,3,3,4,4,4-heptakis(fluoranyl)-1-iodanyl-but-1-ene
• 231953-39-2
• DB-041179
• 1-Iodoheptaluorobut-1-ene

• MDL： MFCD00155830
• Inchi： 1S/C4F7I/c5-1(2(6)12)3(7,8)4(9,10)11
• InChI Key： QXJDESBAUIILLG-UHFFFAOYSA-N
• SMILES： IC(=C(C(C(F)(F)F)(F)F)F)F

Computed Properties

• Exact Mass: 307.89300
• Monoisotopic Mass: 307.893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.72710

1-Butene,1,2,3,3,4,4,4-heptafluoro-1-iodo-, (1Z)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, LIGHT SENSITIVE
• Risk Phrases：R36/37/38